Cas no 1002042-67-2 (2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide)

• Product Name: 2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide
• CAS No: 1002042-67-2
• MF: C₁₅H₁₂ClN₃O₃
• MW: 317.727082252502
• CID: 5906444
• PubChem ID: 7587480
• Update Time: 2025-05-23

2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide
• 2-(6-chloro-4-oxo-quinazolin-3-yl)-N-(2-furylmethyl)acetamide
• 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(furan-2-yl)methyl]acetamide
• AKOS005712678
• 1002042-67-2
• EN300-18193075
• Z51438269

• Inchi： 1S/C15H12ClN3O3/c16-10-3-4-13-12(6-10)15(21)19(9-18-13)8-14(20)17-7-11-2-1-5-22-11/h1-6,9H,7-8H2,(H,17,20)
• InChI Key： DIYPWMOVFCEKJT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CN1C(=O)C2=C(N=C1)C=CC(Cl)=C2

Computed Properties

• Exact Mass: 317.0567189g/mol
• Monoisotopic Mass: 317.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide

Compound CAS No. 1002042-67-2: 2-(6-Chloro-4-Oxoquinazolin-3-Yl)-N-(Furan-2-Ylmethyl)Acetamide

The compound with CAS No. 1002042-67-2, known as 2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, particularly in the development of novel drug candidates.

The molecular structure of 2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-ylmethyl)acetamide is characterized by a quinazoline core, which is a heterocyclic aromatic system with two nitrogen atoms. The presence of a chloro group at the 6-position of the quinazoline ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the furan moiety attached via a methylene group adds further complexity to the molecule, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

Recent research has focused on the synthesis and characterization of this compound, employing advanced organic synthesis techniques. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. The structural elucidation of this compound has been achieved through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its molecular formula and connectivity.

From a pharmacological perspective, 2-(6-chloro-4-oxoquinazolin-3-yl)-N-(furan-2-y lmethyl)acetamide has demonstrated significant potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for drug development in diseases such as cancer. In vitro studies have shown that this compound exhibits potent inhibitory activity against several kinases, including those implicated in oncogenesis. Furthermore, preliminary in vivo studies have indicated that it may possess favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

Beyond its role as a kinase inhibitor, this compound has also been investigated for its potential anti-inflammatory and antioxidant properties. Studies have shown that it can scavenge free radicals and reduce inflammation in experimental models, suggesting its utility in treating conditions such as neurodegenerative diseases or cardiovascular disorders. These findings underscore the versatility of 2-(6-chloro -4-oxy quinazolin -3 -yl)-N -(furan -2 -y lmethyl )acetamide as a multi-target therapeutic agent.

In terms of applications, this compound holds promise for use in drug discovery programs targeting various diseases. Its ability to modulate multiple biological pathways makes it an attractive candidate for further preclinical development. Researchers are currently exploring its efficacy in animal models of cancer, inflammation, and oxidative stress to assess its therapeutic potential more comprehensively.

Looking ahead, ongoing studies aim to optimize the chemical structure of CAS No. 1002042 -67 - 1 to enhance its potency and selectivity for specific targets. Computational chemistry tools are being utilized to predict binding affinities and guide structure-based drug design efforts. Additionally, efforts are underway to investigate the mechanism of action of this compound at the molecular level, which could provide valuable insights into its therapeutic effects.

In conclusion, CAS No. 1002042 -67 - 1, or compound name, represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activities, make it a valuable addition to the arsenal of compounds being explored for therapeutic applications.